2-(3-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-(4-methoxybenzyl)acetamide

• IUPAC Name: 2-[3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]-N-[(4-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C25H24N4O6/c1-32-18-9-6-16(7-10-18)14-26-22(30)15-29-12-4-5-19(25(29)31)24-27-23(28-35-24)17-8-11-20(33-2)21(13-17)34-3/h4-13H,14-15H2,1-3H3,(H,26,30)
• InChI Key: UDDSZCAERILRKR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CN2C=CC=C(C2=O)C3=NC(=NO3)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C25H24N4O6
• Molecular Weight: 476.5 g/mol

Description

2-(3-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-(4-methoxybenzyl)acetamide is a useful research compound. Its molecular formula is C25H24N4O6 and its molecular weight is 476.489. The purity is usually 95%.
BenchChem offers high-quality 2-(3-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-(4-methoxybenzyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-(4-methoxybenzyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Enzyme Inhibition : One study focused on synthesizing novel heterocyclic compounds derived from a related compound, demonstrating significant lipase and α-glucosidase inhibition, indicating potential therapeutic applications (Bekircan et al., 2015).

• Biological Assessment of Analogous Compounds : Another research explored the synthesis and biological assessment of compounds with a similar structure, emphasizing their diverse biological properties and potential for developing new therapeutic agents (Karpina et al., 2019).

• Labeling for Pharmacokinetics Studies : A novel method for labeling similar compounds with carbon-14 and deuterium was developed, enhancing the understanding of their pharmacokinetics properties (Latli et al., 2015).

• Antibacterial and Enzyme Inhibitory Potentials : Research on derivatives of related structures showed notable antibacterial and enzyme inhibition properties, suggesting potential for pharmaceutical applications (Nafeesa et al., 2017).

• Antimicrobial Evaluation : Studies have been conducted on similar compounds for their antimicrobial properties, exploring their potential as new antimicrobial agents (Talupur et al., 2021).

• Evaluation in Anticancer Studies : Some compounds structurally similar to the specified chemical have been synthesized and evaluated for their anticancer properties, providing insights into their potential use in cancer treatment (Vinayak et al., 2014).